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Compound of Interest

Compound Name: C.I. Disperse Blue 35

Cat. No.: B083241 Get Quote

An In-depth Technical Guide on the Ecotoxicological Profile of C.I. Disperse Blue 35

Introduction
C.I. Disperse Blue 35 (CAS No. 12222-75-2) is an anthraquinone-based dye primarily utilized

in the textile industry for coloring synthetic fibers, particularly polyester.[1] Like many disperse

dyes, its chemical structure provides high stability and colorfastness. However, these same

properties contribute to its environmental persistence.[2] The molecule's low water solubility

and hydrophobic nature are central to its ecotoxicological profile, raising concerns about its

fate, persistence, and potential for bioaccumulation in aquatic ecosystems.[1][2] This document

provides a comprehensive technical overview of the ecotoxicological data available for C.I.
Disperse Blue 35, intended for researchers, environmental scientists, and regulatory

professionals. Due to limited specific ecotoxicity data for this compound, information from

structurally related anthraquinone dyes is included to provide a broader context for risk

assessment.

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physicochemical properties.

The properties of C.I. Disperse Blue 35, particularly its low water solubility and high octanol-

water partition coefficient, suggest a tendency to partition from the water column into sediment

and biota.[1][3]
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Property Value Reference

CAS Number 12222-75-2 [2]

Chemical Class Anthraquinone Dye [2]

Molecular Formula C₂₀H₁₄N₂O₅ [1]

Molecular Weight 362.34 g/mol [1][4]

Appearance Dark blue granular solid [4]

Water Solubility
Extremely low / Miscible (as

formulation)
[1][4]

Log Kow (Octanol-Water

Partition Coefficient)
4.49 [1][3]

Environmental Fate and Behavior
Persistence and Biodegradation
C.I. Disperse Blue 35 is characterized by a stable molecular structure inherent to

anthraquinone dyes, making it highly resistant to natural microbial degradation.[2] It is not

considered readily biodegradable, which leads to its persistence in the environment.[2] This

stability means that conventional wastewater treatment systems are often ineffective at

completely removing the dye, allowing it to enter aquatic systems.[2]

Bioaccumulation Potential
The high logarithmic octanol-water partition coefficient (log Kow) of 4.49 indicates that C.I.
Disperse Blue 35 is lipophilic and has a strong tendency to accumulate in the fatty tissues of

organisms.[1][3] This high bioaccumulation potential is a significant ecotoxicological concern,

as it can lead to the magnification of the substance in organisms higher up the food chain.

Environmental Partitioning and Adsorption
Due to its hydrophobic nature and low water solubility, C.I. Disperse Blue 35 strongly adsorbs

to solid matrices.[2] In aquatic environments, it has a high affinity for suspended solids,
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sediments, and microplastics.[2] This partitioning behavior means that sediments often become

a long-term sink for the dye, creating a potential risk for benthic (sediment-dwelling) organisms.

Photodegradation
Under exposure to light, C.I. Disperse Blue 35 has been shown to generate reactive oxygen

species (ROS).[1] This photochemical behavior contributes to a phototoxicity profile and

suggests that photodegradation may be a relevant, albeit complex, degradation pathway in the

environment.[1]

Environmental fate pathway of C.I. Disperse Blue 35.

Ecotoxicological Data
Specific quantitative aquatic toxicity data (e.g., LC50, EC50) for C.I. Disperse Blue 35 is

limited in publicly available literature. Therefore, its potential for ecotoxicity is largely inferred

from its physicochemical properties and data on related compounds.

Aquatic Toxicity
While direct data is scarce, the high log Kow and persistence suggest a potential for chronic

toxicity to aquatic life. Disperse dyes as a class are known to be pollutants in textile effluents

that can harm aquatic ecosystems.[5][6] The release of colored effluents can reduce light

penetration in water, affecting photosynthesis in aquatic plants, while the chemical nature of the

dyes can be directly toxic to organisms.[5]

Mammalian and Other Toxicity
Data from mammalian studies can provide insight into the potential hazards of a substance.
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Endpoint Species Value Classification Reference

Acute Oral

Toxicity (LD50)
Rat >2000 mg/kg

Not classified as

harmful by

ingestion

[4]

Skin

Sensitization
Human/Animal -

Mild Sensitizer /

Causes Allergic

Contact

Dermatitis

[4][7]

Eye Irritation - - Mild Irritant [4]

Genotoxicity and Mutagenicity
Comprehensive genotoxicity data for C.I. Disperse Blue 35 is limited.[2] However, studies on

other anthraquinone and disperse dyes provide cause for concern. For instance, C.I. Disperse

Blue 7 showed positive results for inducing point mutations in bacterial assays with metabolic

activation.[2] Furthermore, some azo disperse dyes have demonstrated genotoxic and

mutagenic properties.[8] Given the structural class, the potential for genotoxicity cannot be

dismissed without further specific testing.

Key Experimental Protocols
Detailed experimental protocols for studies conducted specifically on C.I. Disperse Blue 35
are not readily available. The following sections describe standardized methodologies (based

on OECD guidelines) for key ecotoxicological endpoints relevant to this substance.

Protocol: Acute Toxicity Test for Fish (OECD 203)
This protocol is designed to determine the median lethal concentration (LC50) of a substance

to fish over a 96-hour exposure period.

Test Substance Preparation: Due to the low water solubility of Disperse Blue 35, a stock

solution is prepared using a suitable solvent or a dispersion method to ensure a

homogenous exposure concentration. A control group (water only) and a solvent control (if

applicable) are included.
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Test Organisms: A recommended species like Rainbow Trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio) is used. Fish are acclimated to laboratory conditions for at least 12

days.

Test Conditions: The test is conducted in a semi-static or flow-through system to maintain

test concentrations. Key parameters like temperature, pH, and dissolved oxygen are

monitored and maintained within narrow limits.

Exposure: Fish are exposed to a range of at least five concentrations of the test substance

for 96 hours.

Observations: Mortality and any sublethal effects (e.g., loss of equilibrium, abnormal

swimming) are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The 96-hour LC50, with its 95% confidence limits, is calculated using

appropriate statistical methods like probit analysis.

Protocol: Bacterial Reverse Mutation Test (Ames Test)
(OECD 471)
This in vitro assay is used to detect gene mutations induced by a chemical.

Test Strains: Strains of Salmonella typhimurium and Escherichia coli with specific mutations

in the histidine and tryptophan operons, respectively, are used. These strains cannot grow in

a medium lacking the specific amino acid unless a reverse mutation occurs.

Metabolic Activation: The test is performed both with and without an exogenous metabolic

activation system (e.g., S9 mix from rat liver) to simulate mammalian metabolism, as some

substances only become mutagenic after metabolic conversion.

Exposure: The test substance is mixed with the bacterial culture and plated on a minimal

agar medium.

Incubation: Plates are incubated at 37°C for 48-72 hours.

Data Analysis: The number of revertant colonies (colonies that have undergone reverse

mutation and can now grow) is counted for each concentration. A substance is considered
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mutagenic if it produces a dose-related increase in revertant colonies compared to the

negative control.

General workflow for aquatic ecotoxicity testing.

Hazard Assessment and Conclusion
The ecotoxicological profile of C.I. Disperse Blue 35 is characterized by significant

environmental concerns primarily driven by its physicochemical properties.

High Persistence: Its resistance to biodegradation implies it will remain in the environment

for long periods.[2]

High Bioaccumulation Potential: The high log Kow value suggests a strong likelihood of

accumulation in aquatic organisms, posing a risk to the food web.[1][3]

Sediment Contamination: The dye is expected to partition heavily into sediments, creating a

reservoir of contamination and posing a direct threat to benthic ecosystems.[2]

Data Gaps: There is a critical lack of empirical aquatic toxicity data for C.I. Disperse Blue
35. While its properties are indicative of hazard, definitive LC50 and EC50 values from

standardized tests are needed for a quantitative risk assessment.

In conclusion, C.I. Disperse Blue 35 should be considered a persistent, bioaccumulative, and

potentially toxic (PBT) substance. Its use and discharge should be carefully managed to

minimize environmental release. Further research is imperative to fill the existing data gaps

regarding its specific toxicity to a range of aquatic organisms.

Logic diagram of the ecotoxicological hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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